(4-Aminomethyl-2-trifluoromethyl-phenyl)-dimethyl-amine

• Molecular Formula: C10H13F3N2
• Molecular Weight: 218.22 g/mol
• IUPAC Name: 4-(aminomethyl)-N,N-dimethyl-2-(trifluoromethyl)aniline
• InChI: InChI=1S/C10H13F3N2/c1-15(2)9-4-3-7(6-14)5-8(9)10(11,12)13/h3-5H,6,14H2,1-2H3
• InChI Key: OAMILPMFQFIAPO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=C(C=C(C=C1)CN)C(F)(F)F

Description

(4-Aminomethyl-2-trifluoromethyl-phenyl)-dimethyl-amine is a useful research compound. Its molecular formula is C10H13F3N2 and its molecular weight is 218.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-dimethylamino-3-trifluoromethylbenzonitrile (0.35 g) in tetrahydrofuran (2 mL) is slowly added to a suspension of lithium aluminum hydride (0.1 g) in tetrahydrofuran (2 mL) at 0° C. and stirred under an atmosphere of argon for 2 hours. While at 0° C. water (0.1 mL) is slowly added followed by 5% sodium hydroxide (0.1 mL) and water (0.3 mL). The resulting gray solid is filtered and washed with tetrahydrofuran. The filtrates are collected and concentrated under reduced pressure and the resulting oil is chromatographed over silica gel (15% methanol in methylene chloride is used as the eluant) to provide the desired product as a pale orange oil (0.164 g).